N-(4-acetamidophenyl)-2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-acetamidophenyl)-2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)acetamide, also known as DAT1, is a chemical compound that has been studied extensively in scientific research. The compound has been found to have potential applications in the field of medicine, particularly in the treatment of certain diseases.
Scientific Research Applications
Anticancer Applications
The synthesis and evaluation of benzothiazole derivatives, including structures analogous to the query compound, have shown considerable anticancer activity against various cancer cell lines. For instance, compounds with benzothiazole structures demonstrated significant anticancer activity, highlighting the therapeutic potential of such compounds in oncology research (Yurttaş, Tay, & Demirayak, 2015). Similarly, other studies have focused on synthesizing and evaluating novel structures for their anticancer properties, indicating the wide applicability of these compounds in cancer treatment research (Duran & Demirayak, 2012).
Optoelectronic Properties
Thiazole-based compounds have been investigated for their optoelectronic properties. Research into thiazole-containing monomers and the conducting polymers derived from them has explored their potential applications in optoelectronic devices. These studies reveal that such compounds could be valuable in developing new materials with specific optical and electronic functionalities (Camurlu & Guven, 2015).
Anti-inflammatory and Antioxidant Activities
Compounds with benzothiazole and thiazole structures have been synthesized and shown to possess significant anti-inflammatory and antioxidant activities. This indicates their potential for therapeutic applications in managing inflammation and oxidative stress-related conditions (Sunder & Maleraju, 2013), (Koppireddi et al., 2013).
Antimicrobial Activities
Synthesis and evaluation of N-phenylacetamide derivatives containing arylthiazole moieties have demonstrated promising antibacterial activities against several bacterial strains. These findings suggest the utility of such compounds in developing new antimicrobial agents to combat resistant microbial infections (Lu, Zhou, Wang, & Jin, 2020).
properties
IUPAC Name |
N-(4-acetamidophenyl)-2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O4S2/c1-14(26)23-16-4-6-17(7-5-16)24-21(27)10-18-13-31-22(25-18)30-12-15-8-19(28-2)11-20(9-15)29-3/h4-9,11,13H,10,12H2,1-3H3,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JKJBUROHSCKBLZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC3=CC(=CC(=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
457.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-acetamidophenyl)-2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.